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Compound of Interest

Compound Name: 2-Benzoxazolethiol, 5-phenyl-

Cat. No.: B103128

Essential Safety and Handling Guide for 5-
Phenylbenzoxazole-2-thiol

This guide provides immediate safety, operational, and disposal protocols for handling 5-
Phenylbenzoxazole-2-thiol (CAS RN: 17371-99-2), also known as 2-Mercapto-5-
phenylbenzoxazole.[1] Adherence to these procedures is critical for ensuring laboratory safety
and regulatory compliance. This substance is intended for laboratory research purposes only
and is not for drug or household use.[1][2]

Hazard Identification and First Aid

Signal Word: Warning[1]

Hazard Statements:

o Causes skin irritation.[1]

o Causes serious eye irritation.[1]
First Aid Procedures:

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice
or attention. Contaminated clothing should be removed and washed before reuse.[1]
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 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing. If eye irritation persists, get medical advice or attention.

[1]

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel
unwell, call a POISON CENTER or doctor.

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
5-Phenylbenzoxazole-2-thiol.

Protection Type Recommended Equipment  Specifications & Rationale

Use when dust or aerosol

generation is likely. Follow

Respiratory Protection Dust respirator ) )
local and national regulations.
[1]
Chemical-resistant gloves are

Hand Protection Protective gloves required to prevent skin
contact and irritation.[1]
Essential for preventing

Eye Protection Safety glasses serious eye irritation from dust

or splashes.[1]

Recommended in situations
Face-shield where there is a greater

potential for splashing.[1]

Skin and Body Protection Protective clothing To prevent skin contact.[1]

) Recommended when the
Protective boots o ]
situation requires.[1]

Operational Plan: Safe Handling and Storage
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Engineering Controls:

e Handle this chemical in a well-ventilated area.[3]

e Use a closed system or local exhaust to minimize direct exposure.[1]
o Ensure that a safety shower and eye bath are readily accessible.[1]
Handling Procedures:

e Wash hands and face thoroughly after handling.[1]

e Avoid contact with skin, eyes, and clothing.[1]

e Prevent the dispersion of dust.[1]

» Do not eat, drink, or smoke in the handling area.

Storage:

Keep the container tightly closed.[1]

Store in a cool, dark, and well-ventilated place.[1]

Store away from incompatible materials such as oxidizing agents.[1]

Avoid long storage periods, as the product may degrade over time.[1]
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Caption: Safe Handling and Disposal Workflow for 5-Phenylbenzoxazole-2-thiol.
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Disposal Plan

Proper disposal of 5-Phenylbenzoxazole-2-thiol and its containers is crucial to prevent
environmental contamination.

Waste Handling:

» Collection: Collect waste material in a suitable, airtight container, taking care not to disperse
dust.[1]

o Labeling: Clearly label the waste container with the chemical name and associated hazards.

o Storage: Store the waste container in a designated, well-ventilated area away from
incompatible materials.

Disposal Method:

o Disposal must be undertaken by qualified personnel knowledgeable in all applicable
regulations.[1]

e The product should not be allowed to enter the environment, drains, waterways, or soil.[1]

e Dispose of the contents and the container in accordance with all federal, state, and local
regulations.[1] This typically involves transfer to an approved waste disposal plant.

¢ Do not reuse empty containers; they should be disposed of as unused product.[1]
Spill Management

In the event of a spill or leak:

« Control entry to the area. Keep unnecessary personnel away.

» Use personal protective equipment as outlined above.[1]

e Prevent the product from entering drains.[1]
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» For solid spills, carefully sweep the dust to collect it into an airtight container, minimizing dust
dispersion.[1]

o Promptly dispose of the collected material in accordance with regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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